Methyl 3-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate

Specification

• CAS No.: 1227595-12-1
• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: methyl 3-methyl-2-oxo-1H-pyridine-4-carboxylate
• Standard InChI: InChI=1S/C8H9NO3/c1-5-6(8(11)12-2)3-4-9-7(5)10/h3-4H,1-2H3,(H,9,10)
• SMILES: CC1=C(C=CNC1=O)C(=O)OC
• Canonical SMILES: CC1=C(C=CNC1=O)C(=O)OC

Introduction

Synthesis and Reactions

Pyridine derivatives are often synthesized through condensation reactions or cyclization processes. For example, the synthesis of similar compounds might involve the reaction of appropriate aldehydes or ketones with ammonia or amines in the presence of a catalyst.

Synthesis Steps:

• Starting Materials: Typically, pyridine derivatives are synthesized from simpler organic compounds such as aldehydes, ketones, and amines.

• Reaction Conditions: The synthesis often involves heating the reactants in a solvent with a catalyst.

• Product Isolation: The resulting compound is isolated through purification techniques like recrystallization or chromatography.

Biological and Chemical Applications

Pyridine derivatives are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. They are also used in pharmaceuticals as intermediates or active ingredients.

Potential Applications:

• Pharmaceuticals: As intermediates in the synthesis of drugs.

• Agricultural Chemicals: As potential herbicides or pesticides.

• Materials Science: In the development of new materials with specific optical or electrical properties.

Future Research Directions:

• Synthesis Optimization: Developing efficient synthesis methods.

• Biological Activity Screening: Testing for antimicrobial, antiviral, or anticancer properties.

• Materials Science Applications: Exploring uses in optoelectronics or other materials.

Given the lack of specific data on Methyl 3-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate, further investigation is needed to fully understand its properties and applications. This could involve consulting broader chemical databases or conducting experimental studies to synthesize and characterize the compound.